(3S,4S)-4-(benzylamino)-1,1-dioxothiolan-3-ol

• IUPAC Name: (3S,4S)-4-(benzylamino)-1,1-dioxothiolan-3-ol
• InChI: InChI=1S/C11H15NO3S/c13-11-8-16(14,15)7-10(11)12-6-9-4-2-1-3-5-9/h1-5,10-13H,6-8H2/t10-,11-/m1/s1
• InChI Key: YMAQMGNGSKQAGF-GHMZBOCLSA-N
• Canonical SMILES: C1C(C(CS1(=O)=O)O)NCC2=CC=CC=C2
• Isomeric SMILES: C1[C@H]([C@@H](CS1(=O)=O)O)NCC2=CC=CC=C2
• Molecular Formula: C11H15NO3S
• Molecular Weight: 241.31 g/mol

Description

(3S,4S)-4-(benzylamino)-1,1-dioxothiolan-3-ol, also known as D-cysteine, is a small molecule that has gained increasing attention in scientific research due to its potential therapeutic applications. D-cysteine is a derivative of the amino acid cysteine, which is an essential component of many proteins and enzymes.

Mechanism of Action

The mechanism of action of (3S,4S)-4-(benzylamino)-1,1-dioxothiolan-3-ol is not fully understood, but it is believed to work by scavenging free radicals and reducing oxidative stress in cells. Additionally, (3S,4S)-4-(benzylamino)-1,1-dioxothiolan-3-ol has been shown to modulate the activity of certain enzymes, which can help to regulate cellular processes.
Biochemical and Physiological Effects:
(3S,4S)-4-(benzylamino)-1,1-dioxothiolan-3-ol has been shown to have a variety of biochemical and physiological effects. It has been found to increase the activity of certain enzymes, such as glutathione peroxidase, which can help to reduce oxidative stress in cells. Additionally, (3S,4S)-4-(benzylamino)-1,1-dioxothiolan-3-ol has been shown to increase the levels of glutathione, which is an important antioxidant in cells.

Advantages and Limitations for Lab Experiments

One advantage of using (3S,4S)-4-(benzylamino)-1,1-dioxothiolan-3-ol in lab experiments is that it is a small molecule that can easily penetrate cells and tissues. Additionally, (3S,4S)-4-(benzylamino)-1,1-dioxothiolan-3-ol is relatively stable and can be stored for long periods of time. However, one limitation of using (3S,4S)-4-(benzylamino)-1,1-dioxothiolan-3-ol is that it can be difficult to obtain pure (3S,4S)-4-(benzylamino)-1,1-dioxothiolan-3-ol, which can affect the reproducibility of experiments.

Future Directions

There are many potential future directions for research on (3S,4S)-4-(benzylamino)-1,1-dioxothiolan-3-ol. One area of interest is the potential use of (3S,4S)-4-(benzylamino)-1,1-dioxothiolan-3-ol as a therapeutic agent for neurodegenerative diseases. Additionally, further research is needed to fully understand the mechanism of action of (3S,4S)-4-(benzylamino)-1,1-dioxothiolan-3-ol and its effects on cellular processes. Finally, more research is needed to optimize the synthesis method of (3S,4S)-4-(benzylamino)-1,1-dioxothiolan-3-ol to improve the yield and purity of the compound.

Synthesis Methods

The synthesis of (3S,4S)-4-(benzylamino)-1,1-dioxothiolan-3-ol involves the reaction of L-cysteine with benzylamine in the presence of a thiol-disulfide exchange catalyst. The resulting product is then purified by chromatography to obtain pure (3S,4S)-4-(benzylamino)-1,1-dioxothiolan-3-ol. This method has been optimized to yield high purity and high yield of (3S,4S)-4-(benzylamino)-1,1-dioxothiolan-3-ol.

Scientific Research Applications

(3S,4S)-4-(benzylamino)-1,1-dioxothiolan-3-ol has been shown to have a variety of potential therapeutic applications. It has been found to have antioxidant properties, which can help to reduce oxidative stress in cells. Additionally, (3S,4S)-4-(benzylamino)-1,1-dioxothiolan-3-ol has been shown to have neuroprotective effects, which can help to protect against neurodegenerative diseases such as Alzheimer's and Parkinson's disease.